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Compound of Interest

Compound Name:
BOC-(1S,3R)-3-

aminocyclopentanecarboxylic acid

Cat. No.: B141770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and technical specifications of BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid, a key

building block in pharmaceutical synthesis. This guide includes a summary of commercial

suppliers, a detailed experimental protocol for its application in solid-phase peptide synthesis

(SPPS), and an outline of essential quality control procedures.

Commercial Suppliers
BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid (CAS No. 261165-05-3) is readily

available from a range of chemical suppliers specializing in research and development

compounds. The following table summarizes key information from prominent commercial

vendors. Researchers are advised to request the latest certificate of analysis for batch-specific

data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b141770?utm_src=pdf-interest
https://www.benchchem.com/product/b141770?utm_src=pdf-body
https://www.benchchem.com/product/b141770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Catalog
Number
(Example)

Purity
Specification

Available
Quantities

Notes

MedChemExpres

s
HY-W006202 ≥98.0%

Milligrams to

grams

Provides a

detailed data

sheet and

Certificate of

Analysis upon

request.[1]

Cayman

Chemical
11406 ≥95% 50 mg and bulk

Offers batch-

specific data

including

Certificates of

Analysis, QC

sheets, and GC-

MS data.[2][3]

Chem-Impex 06202 ≥98% (GC) Gram quantities

Describes the

compound as a

versatile building

block for

pharmaceuticals

and

agrochemicals.

[4]

BOC Sciences - High-quality Custom

Specializes in

small molecule

synthesis and

offers a range of

research

chemicals.[5]

Sapphire North

America
11406 ≥95% 50 mg and bulk

Distributor for

Cayman

Chemical.[3]
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Experimental Protocol: Incorporation into a Peptide
via Solid-Phase Peptide Synthesis (SPPS)
The following is a representative protocol for the incorporation of BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid into a peptide sequence using manual Boc-based solid-

phase peptide synthesis. This protocol is based on a 0.1 mmol synthesis scale and should be

adapted based on the specific peptide sequence and resin.

Materials:

BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid

Merrifield resin (or other suitable resin for Boc-SPPS)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

N,N'-Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

Dimethylformamide (DMF)

Methanol (MeOH)

Solid-phase synthesis vessel

Procedure:

Resin Swelling: Swell the resin in DCM for 30 minutes in the synthesis vessel.

Boc Deprotection:

Drain the DCM.
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Add a solution of 50% TFA in DCM to the resin and agitate for 30 minutes to remove the

Boc protecting group from the N-terminus of the growing peptide chain.

Drain the TFA solution and wash the resin thoroughly with DCM (3x) and then with a 5%

DIEA in DCM solution (2x) to neutralize the resin. Wash again with DCM (3x).

Amino Acid Activation:

In a separate vial, dissolve 3 equivalents of BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid and 3 equivalents of HOBt in a minimal amount of

DMF.

Cool the solution to 0°C.

Add 3 equivalents of DCC to the solution and allow the activation to proceed for 15-20

minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.

Coupling:

Filter the activated amino acid solution to remove the DCU precipitate.

Add the filtered solution to the deprotected resin in the synthesis vessel.

Agitate the mixture for 2-4 hours at room temperature to allow for complete coupling.

Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is

positive (indicating incomplete reaction), continue agitation and re-test.

Washing:

Drain the coupling solution.

Wash the resin thoroughly with DMF (3x), DCM (3x), and MeOH (3x) to remove any

unreacted reagents and byproducts.

Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid to be added to the

peptide chain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b141770?utm_src=pdf-body
https://www.benchchem.com/product/b141770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is

cleaved from the resin, and side-chain protecting groups are removed using a strong acid

cocktail (e.g., HF or TFMSA). This step requires specialized equipment and safety

precautions.

Purification: The crude peptide is then purified, typically by reverse-phase high-performance

liquid chromatography (RP-HPLC).

Quality Control and Characterization
Ensuring the identity, purity, and stereochemical integrity of BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid is critical for its successful use in research and drug

development. A comprehensive quality control workflow involves multiple analytical techniques.

Key Quality Control Tests:

Identity Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed

structural information, confirming the presence of the Boc group and the cyclopentane ring

structure.

Mass Spectrometry (MS): Verifies the molecular weight of the compound.

Purity Assessment:

High-Performance Liquid Chromatography (HPLC): A primary method for determining the

purity of the compound. An achiral HPLC method is used to assess the overall purity, while

a chiral HPLC method is essential to determine the enantiomeric purity.

Chiral Integrity:

Chiral HPLC: This is a critical analysis to ensure the correct stereoisomer is present and to

quantify any enantiomeric or diastereomeric impurities.

Physical Properties:

Appearance: Visual inspection for color and form (e.g., white solid).
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Solubility: Determination of solubility in various solvents.

A Certificate of Analysis (CoA) from the supplier should provide results for these key tests,

confirming that the material meets the required specifications.

Workflow for Procurement and Quality Control
The following diagram illustrates a typical workflow for a research organization from sourcing a

chiral building block like BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid to its use in a

synthesis.
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Caption: Procurement and Quality Control Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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